Cas no 1217665-60-5 (Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir-d5)

• Product Name: Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir-d5
• CAS No: 1217665-60-5
• MF: C₃₂H₄₂N₄O₅
• MW: 562.699688434601
• CID: 4554030
• Update Time: 2025-05-22

Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir-d5 Chemical and Physical Properties

Names and Identifiers

• Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir-d5
• 2-[(2S,3S)-3-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-hydroxy-4-phenyl-d5-butyl] -2-[[4-(2-pyridinyl)phenyl]methyl]hydrazinecarboxylic Acid 1,1-Dimethylethyl Ester

• Inchi： 1S/C32H42N4O5/c1-31(2,3)40-29(38)34-27(20-23-12-8-7-9-13-23)28(37)22-36(35-30(39)41-32(4,5)6)21-24-15-17-25(18-16-24)26-14-10-11-19-33-26/h7-19,27-28,37H,20-22H2,1-6H3,(H,34,38)(H,35,39)/t27-,28-/m0/s1
• InChI Key： KYSDBVSJLBOZDZ-NSOVKSMOSA-N
• SMILES： c1(ccccc1)C[C@H](NC(=O)OC(C)(C)C)[C@@H](O)CN(NC(OC(C)(C)C)=O)Cc1ccc(-c2ncccc2)cc1

Computed Properties

• Exact Mass: 567.347
• Monoisotopic Mass: 567.347
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 14
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Solubility: Ethanol, Methanol

Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir-d5 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir-d5

Comprehensive Overview of Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir-d5 (CAS No. 1217665-60-5)

Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir-d5 (CAS No. 1217665-60-5) is a deuterated derivative of Atazanavir, a well-known protease inhibitor used in the treatment of HIV. This compound is specifically designed for research purposes, particularly in pharmacokinetic and metabolic studies. The incorporation of deuterium (d5) enhances the stability of the molecule, making it an invaluable tool for tracing and quantifying drug metabolites in biological systems. Researchers often utilize this compound to gain deeper insights into drug interactions and metabolic pathways.

The chemical structure of Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir-d5 features a Bis-Boc (di-tert-butoxycarbonyl) protecting group, which safeguards the amine functionalities during synthetic processes. The L-tert-leucine moiety contributes to the compound's stereochemical integrity, ensuring high enantiomeric purity. This is particularly important in pharmaceutical research, where the biological activity of a compound is often highly dependent on its stereochemistry. The methoxycarbonyl group further modifies the molecule, influencing its solubility and reactivity.

In recent years, the demand for deuterated compounds like Atazanavir-d5 has surged, driven by advancements in LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) technologies. These techniques require stable isotopic labels to achieve accurate and reproducible results. As a result, CAS No. 1217665-60-5 has become a focal point in drug development and bioanalytical research. Its applications extend to drug discovery, metabolomics, and clinical diagnostics, aligning with the growing emphasis on personalized medicine.

One of the most frequently asked questions about Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir-d5 revolves around its synthesis and purification. The compound is typically synthesized through multi-step organic reactions, involving the introduction of deuterium atoms at specific positions. Purification is achieved using techniques such as HPLC (High-Performance Liquid Chromatography) and column chromatography, ensuring high purity levels suitable for research applications. Researchers also inquire about its stability under various storage conditions, as deuterated compounds can be sensitive to environmental factors.

The role of Atazanavir-d5 in HIV research cannot be overstated. With the global focus on eradicating HIV/AIDS, understanding the metabolic fate of antiretroviral drugs is critical. This compound serves as an internal standard in quantitative assays, enabling precise measurements of Atazanavir and its metabolites in plasma and other biological matrices. Such data are essential for optimizing dosing regimens and minimizing adverse effects, contributing to the broader goal of improving patient outcomes.

From an SEO perspective, keywords like "deuterated Atazanavir", "Bis-Boc protected amino acids", and "CAS 1217665-60-5 applications" are highly relevant. These terms reflect the interests of researchers and pharmaceutical professionals seeking specialized compounds for their studies. Additionally, the compound's relevance to sustainable chemistry and green synthesis aligns with current trends in the pharmaceutical industry, where minimizing environmental impact is a priority.

In conclusion, Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir-d5 (CAS No. 1217665-60-5) is a versatile and indispensable tool in modern pharmaceutical research. Its unique properties and applications make it a subject of ongoing interest, particularly in the fields of drug metabolism and analytical chemistry. As the scientific community continues to explore new frontiers in medicine, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.